Cas no 4965-97-3 (Bryodulcosigenin)

Bryodulcosigenin Properties

Names and Identifiers

• Bryodulcosigenin
• (3S,8S,9R,10R,13R,14S,17R)-17-[(2R)-5,6-dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
• NSC 710352
• (9β,10α)-3β,24,25-Trihydroxy-9-methyl-19-norlanost-5-en-11-one
• Bryodulocosigenin
• C08789
• (3S,8S,9R,10R,13R,14S,17R)-17-[(2R,5S)-5,6-dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pent
• 4965-97-3
• Q27105986
• CHEBI:3198
• NS00094634
• DTXSID10331635
• AKOS040760308
• DA-51437
• +Expand

• InChIKey： FPMQKXQOBKDVHF-UBZQVJRLSA-N
• Inchi： 1S/C30H50O4/c1-18(9-13-24(32)27(4,5)34)19-15-16-28(6)22-12-10-20-21(11-14-23(31)26(20,2)3)30(22,8)25(33)17-29(19,28)7/h10,18-19,21-24,31-32,34H,9,11-17H2,1-8H3/t18-,19-,21-,22+,23+,24+,28+,29-,30+/m1/s1
• SMILES： O=C1C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])O[H])O[H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])=C3C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@@]3([H])[C@@]21C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 474.37091g/mol
• Surface Charge: 0
• XLogP3: 5.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 474.37091g/mol
• Monoisotopic Mass: 474.37091g/mol
• Topological Polar Surface Area: 77.8Ų
• Heavy Atom Count: 34
• Complexity: 858
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 474.7

Experimental Properties

• LogP: 5.67960
• PSA: 77.76000
• Refractive Index: 1.547
• Boiling Point: 594.9°C at 760 mmHg
• Melting Point: 186 ºC (ethyl ether )
• Vapor Pressure: 0.0±3.8 mmHg at 25°C
• Flash Point: 327.6°C
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids